Cas no 1807175-55-8 (Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate
• CAS No: 1807175-55-8
• MF: C₁₂H₈F₃NO₃S
• MW: 303.257032394409
• CID: 4958333
• Update Time: 2025-10-29

Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F3NO3S/c1-2-19-11(18)7-3-8(6-17)9(5-16)10(4-7)20-12(13,14)15/h3-4,6H,2H2,1H3
• InChI Key： JRPVRPHQELIMIN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C(C=O)=CC(C(=O)OCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 3
• Topological Polar Surface Area: 92.5

Additional information on Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate

Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate (CAS No. 1807175-55-8): A Comprehensive Overview

Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate, identified by its CAS number 1807175-55-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a benzoate core with functional groups such as a cyano group, a formyl group, and a trifluoromethylthio moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The presence of the cyano group at the 4-position enhances its electrophilicity, while the formyl group at the 3-position allows for further derivatization via condensation reactions. Additionally, the trifluoromethylthio group at the 5-position introduces both electronic and steric effects, influencing the compound's interaction with biological targets.

In recent years, Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate has been extensively studied for its potential applications in drug discovery. Its benzoate backbone is a common motif in many pharmacologically active compounds, and the modifications present in this molecule contribute to its multifaceted utility. For instance, the trifluoromethylthio group has been shown to enhance metabolic stability and binding affinity in several drug candidates.

One of the most compelling aspects of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural products and interact with biological systems in complex ways. The formyl group in this compound can participate in condensation reactions with various nitrogen-containing reagents, leading to the formation of pyridines, pyrimidines, and other heterocyclic scaffolds that are integral to many drug molecules.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate. Researchers have developed novel catalytic systems that facilitate efficient transformations of this compound into more complex structures. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at strategic positions within the molecule, expanding its synthetic potential.

The pharmaceutical industry has also shown interest in Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate due to its potential as an anti-inflammatory agent. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. The trifluoromethylthio group, in particular, has been implicated in enhancing binding interactions with target proteins, thereby improving therapeutic efficacy.

In addition to its medicinal applications, Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate has found utility in materials science. Its unique structural features make it a suitable candidate for developing advanced materials with tailored properties. For instance, it can be incorporated into polymers or coatings to enhance their thermal stability or mechanical strength.

The synthesis of Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate itself is a testament to the progress made in organic chemistry over recent decades. Modern synthetic routes are highly efficient and scalable, allowing for large-scale production of this compound for industrial applications. The use of green chemistry principles has also been explored to minimize waste and improve sustainability during its synthesis.

Future research directions for Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate may focus on exploring new derivatives and their biological activities. Computational modeling techniques can play a crucial role in predicting the properties of these derivatives before they are synthesized experimentally. This approach can significantly reduce the time and resources required for drug discovery programs.

In conclusion, Ethyl 4-cyano-3-formyl-5-(trifluoromethylthio)benzoate (CAS No. 1807175-55-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity patterns make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand even further.